Cas no 407640-40-8 (2-(4-fluoro-2-methylphenyl)acetic acid)
407640-40-8 structure
Product Name:2-(4-fluoro-2-methylphenyl)acetic acid
CAS No:407640-40-8
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD00049318
CID:92847
PubChem ID:5016950
Update Time:2025-04-18
2-(4-fluoro-2-methylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methylphenylacetic acid
- 2-(4-Fluoro-2-methylphenyl)acetic acid
- (4-Fluoro-2-methyl-phenyl)-acetic acid
- (4-fluoro-2-methylphenyl)acetic acid
- Benzeneacetic acid, 4-fluoro-2-methyl-
- PubChem4174
- KOZXQTAPRQFRLT-UHFFFAOYSA-N
- BBL101966
- STL555763
- SBB027289
- 5544AB
- AS00504
- Z982130478
- DTXSID30407543
- AC-1843
- EN300-1137690
- 407640-40-8
- AKOS000301907
- MFCD00049318
- SCHEMBL3172186
- CS-W006365
- FS-2029
- FT-0738815
- BB 0262159
- 2-(4-fluoro-2-methylphenyl)aceticacid
- CK2067
- 2-(4-fluoro-2-methylphenyl)acetic acid
-
- MDL： MFCD00049318
- Inchi： 1S/C9H9FO2/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： KOZXQTAPRQFRLT-UHFFFAOYSA-N
- SMILES： FC1C=CC(CC(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 168.05900
- Monoisotopic Mass: 168.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.8
Experimental Properties
- Density: 1.224
- Melting Point: 96-99°C
- Boiling Point: 285.6°C at 760 mmHg
- Flash Point: 126.5°C
- Refractive Index: 1.526
- Water Partition Coefficient: Insoluble in water.
- PSA: 37.30000
- LogP: 1.76120
2-(4-fluoro-2-methylphenyl)acetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-fluoro-2-methylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032760-1g |
4-Fluoro-2-methylphenylacetic acid |
407640-40-8 | 98% | 1g |
￡18.00 | 2022-02-28 | |
| Fluorochem | 032760-25g |
4-Fluoro-2-methylphenylacetic acid |
407640-40-8 | 98% | 25g |
￡403.00 | 2022-02-28 | |
| Fluorochem | 032760-100g |
4-Fluoro-2-methylphenylacetic acid |
407640-40-8 | 98% | 100g |
￡1006.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F193285-10g |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 97% | 10g |
¥1145.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F193285-1g |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 97% | 1g |
¥234.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F193285-250mg |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 97% | 250mg |
¥73.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F193285-25g |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 97% | 25g |
¥2292.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F193285-5g |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 97% | 5g |
¥716.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034041-1g |
2-(4-fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 1g |
471.0CNY | 2021-07-06 | ||
| Chemenu | CM252814-5g |
2-(4-Fluoro-2-methylphenyl)acetic acid |
407640-40-8 | 95+% | 5g |
$247 | 2021-06-16 |
2-(4-fluoro-2-methylphenyl)acetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:407640-40-8)2-(4-fluoro-2-methylphenyl)acetic acid
Order Number:A21986
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):272.0
Email:sales@amadischem.com
2-(4-fluoro-2-methylphenyl)acetic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:407640-40-8)2-(4-fluoro-2-methylphenyl)acetic acid
Purity:99%
Quantity:25g
Price ($):272.0